Cas no 900027-18-1 (3-Ethyl-4-fluorophenylpropanoic acid)
900027-18-1 structure
Product Name:3-Ethyl-4-fluorophenylpropanoic acid
CAS No:900027-18-1
MF:C11H13FO2
MW:196.218127012253
CID:4938290
Update Time:2023-08-22
3-Ethyl-4-fluorophenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-4-fluorophenylpropanoic acid
-
- Inchi: 1S/C11H13FO2/c1-3-8-6-9(4-5-10(8)12)7(2)11(13)14/h4-7H,3H2,1-2H3,(H,13,14)
- InChI Key: GIYMIFIRRMXVKO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1CC)C(C(=O)O)C
Computed Properties
- Exact Mass: 196.08995782 g/mol
- Monoisotopic Mass: 196.08995782 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.22
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3
3-Ethyl-4-fluorophenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015031390-250mg |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A015031390-500mg |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 500mg |
$855.75 | 2023-08-31 | |
| Alichem | A015031390-1g |
3-Ethyl-4-fluorophenylpropanoic acid |
900027-18-1 | 97% | 1g |
$1445.30 | 2023-08-31 |
3-Ethyl-4-fluorophenylpropanoic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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